Hydrothermal growth of piezoelectrically active lead-free (Na,K)NbO3–LiTaO3 thin films†
CrystEngComm Pub Date: 2012-09-19 DOI: 10.1039/C2CE26311D
Abstract
Single phase, lead-free thin films based on the (Na,K)NbO3–LiTaO3 solid solution near the morphotropic phase boundary are grown hydrothermally at 130 °C for the first time. Formation of the unwanted Na-rich phase normally occurring during
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